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Compound of Interest

Compound Name:
N-(4-Bromo-2-

nitrophenyl)acetamide

Cat. No.: B182543 Get Quote

An In-depth Technical Guide to 4'-Bromo-2'-nitroacetanilide and Its Synonyms

For professionals in research, chemical synthesis, and drug development, precise identification

of chemical compounds is paramount. This guide provides a comprehensive overview of 4'-

Bromo-2'-nitroacetanilide, focusing on its various synonyms, chemical identifiers, physical

properties, and relevant experimental protocols.

Nomenclature and Synonyms
4'-Bromo-2'-nitroacetanilide is known by a variety of names in chemical literature and

databases. Understanding these synonyms is crucial for exhaustive literature searches and

accurate procurement. The primary name and its most common synonyms are listed below.

A comprehensive list of alternative names and identifiers includes:

N-(4-Bromo-2-nitrophenyl)acetamide[1][2][3]

Acetamide, N-(4-bromo-2-nitrophenyl)-[1][2][3][4]

4-Bromo-2-nitroacetanilide[4]

2-acetamido-5-bromonitrobenzene[5][6]

N-Acetyl 4-bromo-2-nitroaniline[2][7]

N-(2-Nitro-4-bromophenyl)acetamide[3][6]
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4-Brom-2-nitro-acetanilid[5][6]

2-Nitro-4-bromacetanilid[2][7]

NSC 142293[6][7]

Chemical and Physical Data
The fundamental physicochemical properties of 4'-Bromo-2'-nitroacetanilide are summarized in

the tables below, providing a clear reference for experimental design and safety considerations.

Table 1: Chemical Identifiers
Identifier Value Reference

CAS Number 881-50-5 [1][2][4][5]

Molecular Formula C₈H₇BrN₂O₃ [1][2][4][5]

Molecular Weight 259.06 g/mol [3][8]

IUPAC InChI

InChI=1S/C8H7BrN2O3/c1-

5(12)10-7-3-2-6(9)4-

8(7)11(13)14/h2-4H,1H3,

(H,10,12)

[2][4][6]

IUPAC InChIKey
GUBNCRISSRANNO-

UHFFFAOYSA-N
[1][2][4]

PubChem CID 136690 [5][6]

EINECS 618-120-2 [5][6]

Table 2: Physicochemical Properties
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Property Value Reference

Melting Point 102-104°C [3][5]

Boiling Point 416.8°C at 760 mmHg [5][9]

Density 1.72 g/cm³ [5][9]

pKa 12.96 ± 0.70 (Predicted) [3][6]

LogP 1.8 - 2.91 [1][5][8]

Appearance
Light yellow to yellow or

orange solid
[3][10]

Flash Point 205.9°C [5][9]

Experimental Protocols
Detailed methodologies are essential for the replication of scientific findings. Below are

synthesis and analysis protocols associated with 4'-Bromo-2'-nitroacetanilide.

Synthesis of 4'-Bromo-2'-nitroacetanilide from 4-Bromo-
2-nitroaniline
This procedure details the acetylation of 4-bromo-2-nitroaniline to yield the target compound.

Materials:

4-Bromo-2-nitroaniline (30.3 g, 138 mmol)[3][10]

Acetic acid (240 mL)[3][10]

Acetic anhydride (22.44 g, 220.2 mmol)[3][10]

Dichloromethane[3][10]

Anhydrous sodium sulfate[3][10]

Ice water[3][10]
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Procedure:

Dissolve 4-bromo-2-nitroaniline in acetic acid in a suitable reaction vessel.[3][10]

Add acetic anhydride to the solution.[3][10]

Heat the reaction mixture to 95°C and maintain this temperature for 7.5 hours.[3][10]

After the reaction is complete, cool the solution to room temperature.[3][10]

Slowly pour the cooled reaction mixture into 600 mL of ice water.[3][10]

Once the ice has melted, extract the aqueous mixture with dichloromethane (3 x 90 mL).[3]

[10]

Combine the organic phases and dry over anhydrous sodium sulfate.[3][10]

Concentrate the organic phase under reduced pressure to obtain N-(4-bromo-2-
nitrophenyl)acetamide as an orange solid. The reported yield is approximately 99.1%.[3]

[10]

Synthesis of 4'-Bromo-2'-nitroacetanilide from 4-
Bromoaniline
This alternative method involves the acetylation of 4-bromoaniline followed by nitration.

Materials:

4-Bromoaniline (51.6 g)[7]

Acetic anhydride (210 mL)[7]

Nitric acid (d=1.42, 30 mL)[7]

Ice water[7]

Procedure:
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Mix 4-bromoaniline and acetic anhydride with strong agitation.[7]

Raise the temperature to 65°C over 10 minutes, then allow it to cool to room temperature

over one hour.[7]

Use an ice bath to maintain the temperature between 15-20°C.[7]

Add nitric acid dropwise over one hour.[7]

Isolate the resulting yellow 4-bromo-2-nitroacetanilide by pouring the reaction solution into

ice water and filtering the precipitate.[7]

High-Performance Liquid Chromatography (HPLC)
Analysis
4'-Bromo-2'-nitroacetanilide can be analyzed using a reverse-phase (RP) HPLC method.[1]

Methodology:

Column: Newcrom R1[1]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.[1]

Note: For Mass Spectrometry (MS) compatible applications, phosphoric acid should be

replaced with formic acid. This method is scalable for preparative separation and suitable for

pharmacokinetic studies.[1]

Applications
The primary use of 4'-Bromo-2'-nitroacetanilide is as an intermediate in organic synthesis and

for research and development purposes.[11] It serves as a building block for more complex

molecules, including analogs of anticancer drugs.[12]

Logical Relationships Diagram
The following diagram illustrates the network of identifiers and synonyms for 4'-Bromo-2'-

nitroacetanilide.
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Synonyms

Identifiers

N-(4-Bromo-2-nitrophenyl)acetamide

Acetamide, N-(4-bromo-2-nitrophenyl)-

4-Bromo-2-nitroacetanilide

N-Acetyl 4-bromo-2-nitroaniline

CAS: 881-50-5

Formula: C8H7BrN2O3

PubChem: 136690

4'-Bromo-2'-nitroacetanilide

is synonymous with

is synonymous with

is synonymous with

identified by

identified by

identified by

Click to download full resolution via product page

Caption: Interrelationship of names and identifiers for 4'-Bromo-2'-nitroacetanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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